Cas no 35610-74-3 (rhodanine, 5-cyclohexylidene-3-phenyl)

• Product name: rhodanine, 5-cyclohexylidene-3-phenyl
• CAS No: 35610-74-3
• MF: C₁₅H₁₅NOS₂
• MW: 289.4157
• CID: 920516
• PubChem ID: 316114

rhodanine, 5-cyclohexylidene-3-phenyl Chemical and Physical Properties

Names and Identifiers

• rhodanine, 5-cyclohexylidene-3-phenyl
• 5-cyclohexylidene-3-phenyl-2-sulfanylidene-1,3-thiazolidin-4-one
• 5-Cyclohexyliden-3-phenyl-2-thioxo-thiazolidin-4-on
• 5-cyclohexylidene-3-phenyl-2-thioxo-thiazolidin-4-one
• AC1L7T4W
• NSC243569
• NSC-243569
• 35610-74-3
• DTXSID00311461

• Inchi： InChI=1S/C15H15NOS2/c17-14-13(11-7-3-1-4-8-11)19-15(18)16(14)12-9-5-2-6-10-12/h2,5-6,9-10H,1,3-4,7-8H2
• InChI Key： OLTSSWCGWALRTA-UHFFFAOYSA-N
• SMILES： C1CCC(=C2C(=O)N(C(=S)S2)C3=CC=CC=C3)CC1

Computed Properties

• Exact Mass: 289.05965
• Monoisotopic Mass: 289.05950645g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.7Ų
• XLogP3: 4.5

Experimental Properties

• PSA: 20.31
• LogP: 4.33450